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Compound of Interest

Compound Name: 4,5-Dichloro-2-methylaniline

Cat. No.: B1595065

An In-Depth Technical Guide to the Density and Specific Gravity of 4,5-Dichloro-2-
methylaniline for Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dichloro-2-methylaniline is a substituted aromatic amine of significant interest in synthetic
chemistry and drug development. Its physical properties, particularly density and specific
gravity, are critical parameters for process development, quality control, and formulation. This
guide provides a comprehensive overview of these properties, detailing established
methodologies for their determination and contextualizing their importance in a research and
development setting. While specific experimental data for 4,5-Dichloro-2-methylaniline is not
readily available in public literature, this guide furnishes researchers with the necessary
protocols and theoretical understanding to determine these values accurately.

Introduction: The Significance of Density and
Specific Gravity in Pharmaceutical Development

In the realm of pharmaceutical sciences, the density and specific gravity of an active
pharmaceutical ingredient (API) or intermediate, such as 4,5-Dichloro-2-methylaniline, are
fundamental physical characteristics. These properties influence:

e Process Chemistry: Bulk density affects reactor loading, mixing efficiency, and reaction
kinetics.
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» Formulation: True density is crucial for developing solid dosage forms, impacting tablet
compaction, dissolution rates, and bioavailability.

e Quality Control: Density can serve as a quick and reliable indicator of material purity and
consistency between batches.

e Regulatory Compliance: Accurate reporting of physical properties is a requirement for
regulatory submissions.

Given the importance of these parameters, a robust understanding of the methodologies for
their determination is essential for scientists in the field.

Physicochemical Properties of Dichloro-2-
methylaniline Isomers

While experimentally determined density and specific gravity values for 4,5-Dichloro-2-
methylaniline are not prominently reported, data for related isomers can provide a useful,
albeit approximate, reference point. It is crucial to note that slight changes in molecular
structure, such as the position of substituent groups, can lead to variations in crystal packing
and, consequently, density.

Table 1: Comparative Physicochemical Data of Dichloro-methylaniline Isomers

Molecular
Compound Molecular . Reported
CAS Number Weight ( g/mol .

Name Formula ) Density
4-Chloro-2- 1.19 g/mL at 25

B} 95-69-2 C7HsCIN 141.60
methylaniline °C[1]
2,4-Dichloro-N-

N 35113-88-3 C7H7CI2N 176.04 Not available
methylaniline
3,5-Dichloro-4-

» 54730-35-7 C7H7CI2N 176.04 Not available
methylaniline
4,5-Dichloro-2- Data not

- 2387-08-8 C7H7CI2N 176.04 _
methylaniline available
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Note: The absence of readily available data for the target compound underscores the necessity
for experimental determination as outlined in the subsequent sections.

Theoretical Framework: Density vs. Specific Gravity

Density (p) is an intrinsic property of a substance, defined as its mass (m) per unit volume (V).
For solids, this is often referred to as true density, which excludes the volume of inter-particle
voids.

p=m/\V

Specific Gravity (SG), or relative density, is the ratio of the density of a substance to the density
of a reference substance, typically water at a specified temperature (usually 4 °C). Itis a
dimensionless quantity.

SG = p_substance / p_water

Experimental Determination of Density for Solid
Aromatic Amines

For solid compounds like 4,5-Dichloro-2-methylaniline, two primary methods are employed
for the accurate determination of true density: Gas Pycnometry and the Oscillating U-tube
method.

Gas Pycnometry: The Gold Standard for True Density

Gas pycnometry is a non-destructive technique that measures the volume of a solid by
displacing an inert gas, typically helium, within a calibrated chamber.[2] This method is highly
accurate as the small helium atoms can penetrate even the finest pores of a powdered sample,
providing a measure of the material's true volume.[2]

 Inert Gas (Helium): Helium is chosen due to its small atomic size and inert nature, ensuring it
does not interact with the sample and can access most pores.

» Boyle's Law: The principle relies on the inverse relationship between pressure and volume
for a fixed amount of gas at a constant temperature.[2]
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e Calibration: The instrument is calibrated with a standard of known volume to ensure

accuracy.

o Sample Preparation: Ensure the sample of 4,5-Dichloro-2-methylaniline is dry and free of
contaminants. Accurately weigh the sample using an analytical balance.

e Instrument Setup:
o Calibrate the gas pycnometer using a certified standard sphere of known volume.

o Set the instrument parameters, including the number of purge cycles and equilibration
rate, appropriate for a fine powder.

e Measurement:
o Place the weighed sample in the sample chamber and seal it.

o Initiate the measurement sequence. The instrument will automatically perform a series of
gas expansions and pressure measurements to calculate the sample volume.

o Perform multiple runs until a consistent volume reading is obtained.
» Calculation:

o The instrument's software typically calculates the density automatically. Manually, the
density (p) is calculated as:

» p=mass_sample/V_sample
» Where V_sample is the volume determined by the pycnometer.

The protocol's integrity is maintained by periodic calibration checks and running a control
sample with a known density. Consistent results across multiple runs for the same sample
validate the measurement.

Diagram: Gas Pychometry Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1.4-5-2-FFEI KR 98% | Sigma-Aldrich [sigmaaldrich.com]
e 2. Gas pycnometer - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Density and specific gravity of 4,5-Dichloro-2-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595065#density-and-specific-gravity-of-4-5-
dichloro-2-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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